Cas no 304462-60-0 (7-Demethyl Ivabradine)
7-Demethyl Ivabradine structure
Product Name:7-Demethyl Ivabradine
CAS No:304462-60-0
MF:C26H34N2O5
MW:454.558567523956
CID:1061872
PubChem ID:71315776
Update Time:2025-04-20
7-Demethyl Ivabradine Chemical and Physical Properties
Names and Identifiers
-
- 7-Demethyl Ivabradine
- 3-[3-[[(7S)-3,4-dimethoxy-7-bicyclo[4.2.0]octa-1,3,5-trienyl]methyl-methylamino]propyl]-8-hydroxy-7-methoxy-2,5-dihydro-1H-3-benzazepin-4-one
- 3-[3-[[[(7S)-3,4-Dimethoxybicyclo[4.2.0]octa-1,3,5-trien-7-yl]methyl]methylamino]propyl]-1,3,4,5-tetrahydro-7-hydroxy-8-methoxy-H-3-benzazepin-2-one
- 3-[3-[[[(7S)-3,4-dimethoxybicyclo[4.2.0]octa-1,3,5-trien-7-yl]methyl]methylamino]propyl]-1,3,4,5-tetrahydro-7-hydroxy-8-methoxy-2H-3-Benzazepin-2-one
- UNII-4LV42424FF
- 7-o-Desmethyl ivabradine
- O-Desmethyl Ivabradine
- DTXSID20747566
- 3-{3-[{[(7S)-3,4-Dimethoxybicyclo[4.2.0]octa-1,3,5-trien-7-yl]methyl}(methyl)amino]propyl}-7-hydroxy-8-methoxy-1,3,4,5-tetrahydro-2H-3-benzazepin-2-one
- 4LV42424FF
- Ivabradine hydrochloride impurity V
- 304462-60-0
- 3-(3-(((7S)-3,4-Dimethoxy-7-bicyclo(4.2.0)octa-1,3,5-trienyl)methyl-methylamino)propyl)-8-hydroxy-7-methoxy-2,5-dihydro-1H-3-benzazepin-4-one
-
- Inchi: 1S/C26H34N2O5/c1-27(16-20-10-19-13-24(32-3)25(33-4)15-21(19)20)7-5-8-28-9-6-17-11-22(29)23(31-2)12-18(17)14-26(28)30/h11-13,15,20,29H,5-10,14,16H2,1-4H3/t20-/m1/s1
- InChI Key: QBMUBWFMPCQUGQ-HXUWFJFHSA-N
- SMILES: O(C)C1C(=CC2=C(C=1)[C@@H](CN(C)CCCN1C(CC3C=C(C(=CC=3CC1)O)OC)=O)C2)OC
Computed Properties
- Exact Mass: 454.24700
- Monoisotopic Mass: 454.24677219g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 33
- Rotatable Bond Count: 9
- Complexity: 648
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 71.5Ų
Experimental Properties
- PSA: 71.47000
- LogP: 2.94490
7-Demethyl Ivabradine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | D292980-1mg |
7-Demethyl Ivabradine |
304462-60-0 | 1mg |
$ 242.00 | 2023-09-08 | ||
| TRC | D292980-5mg |
7-Demethyl Ivabradine |
304462-60-0 | 5mg |
$ 1034.00 | 2023-09-08 | ||
| TRC | D292980-10mg |
7-Demethyl Ivabradine |
304462-60-0 | 10mg |
$ 1874.00 | 2023-09-08 | ||
| TRC | D292980-25mg |
7-Demethyl Ivabradine |
304462-60-0 | 25mg |
$3737.00 | 2023-05-18 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-499849-10 mg |
7-Demethyl Ivabradine, |
304462-60-0 | 10mg |
¥41,366.00 | 2023-07-11 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-499849-10mg |
7-Demethyl Ivabradine, |
304462-60-0 | 10mg |
¥41366.00 | 2023-09-05 |
7-Demethyl Ivabradine Related Literature
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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